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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509 Get Quote

An In-depth Technical Guide to N-Butylbenzylamine: CAS Number and Molecular Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Butylbenzylamine, a secondary

amine utilized as a building block in organic synthesis and for the development of novel

compounds in the pharmaceutical and agrochemical industries. This document details its

chemical identity, physicochemical properties, a representative synthesis protocol, and a

visualization of its synthetic pathway.

Chemical Identity and Molecular Structure
N-Butylbenzylamine is an organic compound featuring a butyl group and a benzyl group

attached to a nitrogen atom.

Chemical Name: N-benzylbutan-1-amine

CAS Number: 2403-22-7[1][2][3][4]

Synonyms: N-Benzyl-n-butylamine, Benzenemethanamine, N-butyl-, Butylbenzylamine, N-

Benzylbutylamine[2][3][4]

The molecular structure of N-Butylbenzylamine can be represented in several ways:

Molecular Formula: C₁₁H₁₇N[1][2][3][4]
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SMILES: C(NCCCC)C1=CC=CC=C1[1]

InChI: InChI=1S/C11H17N/c1-2-3-9-12-10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3[1][5]

[3][4]

InChIKey: HIPXPABRMMYVQD-UHFFFAOYSA-N[1][5][3][4]

Physicochemical Properties
The following table summarizes the key quantitative data for N-Butylbenzylamine.

Property Value Source

Molecular Weight 163.26 g/mol [1][2][3]

Appearance
Clear colorless to slightly

yellow liquid
[2][6]

Melting Point 54-56 °C [2][6]

Boiling Point
239.884 °C at 760 mmHg; 87-

89 °C at 3 mm Hg
[2][6]

Density
0.904 g/cm³ (0.911 g/mL at 25

°C)
[2][6]

Refractive Index n20/D 1.501 (lit.) [2][6]

Flash Point 94.444 °C (202 °F) [2][6]

pKa 9.85 ± 0.19 (Predicted) [2][6]

LogP 2.96720 [2]

Vapor Pressure 0.0391 mmHg at 25°C [2]

Synthesis of N-Butylbenzylamine: Experimental
Protocol
The synthesis of N-Butylbenzylamine can be achieved through the N-alkylation of a primary

amine. A common method involves the reaction of benzylamine with an n-butyl halide, such as
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n-butyl bromide, in the presence of a base to neutralize the hydrohalic acid formed during the

reaction.

Reaction:

Benzylamine + n-Butyl Bromide → N-Butylbenzylamine + HBr

Materials:

Benzylamine

n-Butyl bromide

Potassium carbonate (K₂CO₃), anhydrous

Acetonitrile (CH₃CN), anhydrous

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add benzylamine (1.0 equivalent) and anhydrous acetonitrile.

Addition of Base: Add anhydrous potassium carbonate (1.5 - 2.0 equivalents) to the stirring

solution.

Addition of Alkylating Agent: Slowly add n-butyl bromide (1.1 equivalents) to the reaction

mixture.

Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain the

reflux with stirring for 12-24 hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Work-up:

After the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and potassium bromide salts and wash the solid with

a small amount of diethyl ether.

Combine the filtrate and the ether washings and transfer to a separatory funnel.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

solvent.

The crude N-Butylbenzylamine can be purified by vacuum distillation to obtain the final

product as a clear liquid.
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Visualization of the Synthesis Pathway
The following diagram illustrates the synthetic route for N-Butylbenzylamine via the N-

alkylation of benzylamine.

Product

Benzylamine
(C₇H₉N)

K₂CO₃, Acetonitrile
Reflux

n-Butyl Bromide
(C₄H₉Br)

N-Butylbenzylamine
(C₁₁H₁₇N)

N-Alkylation

Click to download full resolution via product page

Caption: Synthesis of N-Butylbenzylamine from Benzylamine and n-Butyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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